Cas no 883964-68-9 (N-1-methyl-4-oxo-3-(pyridin-2-yl)-1,4-dihydroquinolin-2-ylthiophene-2-carboxamide)

• Product Name: N-1-methyl-4-oxo-3-(pyridin-2-yl)-1,4-dihydroquinolin-2-ylthiophene-2-carboxamide
• CAS No: 883964-68-9
• MF: C₂₀H₁₅N₃O₂S
• MW: 361.417002916336
• CID: 5438770
• Update Time: 2025-08-02

N-1-methyl-4-oxo-3-(pyridin-2-yl)-1,4-dihydroquinolin-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-4-oxo-3-pyridin-2-ylquinolin-2-yl)thiophene-2-carboxamide
• N-1-methyl-4-oxo-3-(pyridin-2-yl)-1,4-dihydroquinolin-2-ylthiophene-2-carboxamide

• Inchi： 1S/C20H15N3O2S/c1-23-15-9-3-2-7-13(15)18(24)17(14-8-4-5-11-21-14)19(23)22-20(25)16-10-6-12-26-16/h2-12H,1H3,(H,22,25)
• InChI Key： UFSFXGGHXUJYQS-UHFFFAOYSA-N
• SMILES： C1(C(NC2=C(C3=NC=CC=C3)C(=O)C3=C(N2C)C=CC=C3)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on N-1-methyl-4-oxo-3-(pyridin-2-yl)-1,4-dihydroquinolin-2-ylthiophene-2-carboxamide

N-1-methyl-4-oxo-3-(pyridin-2-yl)-1,4-dihydroquinolin-2-ylthiophene-2-carboxamide (CAS No. 883964-68-9): An Overview

N-1-methyl-4-oxo-3-(pyridin-2-yl)-1,4-dihydroquinolin-2-ylthiophene-2-carboxamide (CAS No. 883964-68-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, exhibits a unique molecular structure that confers it with a range of biological activities and potential therapeutic applications.

The chemical structure of N-1-methyl-4-oxo-3-(pyridin-2-yl)-1,4-dihydroquinolin-2-ylthiophene-2-carboxamide is characterized by a quinoline core fused with a thiophene ring and substituted with various functional groups, including a pyridine moiety and an amide group. This intricate arrangement of atoms and functional groups imparts the compound with specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological activity.

Recent studies have highlighted the potential of N-1-methyl-4-oxo-3-(pyridin-2-yl)-1,4-dihydroquinolin-2-ylthiophene-2-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage.

In addition to its neuroprotective properties, N-1-methyl-4-oxo-3-(pyridin-2-yl)-1,4-dihydroquinolin-2-ythiophene-2-carboxamide has also shown promise in cancer research. Studies have demonstrated its ability to induce apoptosis in cancer cells by targeting specific signaling pathways such as the PI3K/Akt and MAPK pathways. This selective cytotoxicity makes it a potential candidate for the development of novel anticancer drugs.

The pharmacokinetic properties of N-1-methyl-4-oxyo3-(pyridin--yl)-1,4-dihydroquinolin--ylthiophene--carboxamide have also been extensively studied. Its high oral bioavailability and favorable pharmacokinetic profile make it an attractive candidate for further clinical development. Preclinical studies have shown that it is well-tolerated at therapeutic doses and exhibits minimal toxicity in animal models.

Furthermore, the compound's ability to cross the blood-brain barrier (BBB) is a significant advantage for its application in central nervous system (CNS) disorders. This property is particularly important for drugs targeting neurodegenerative diseases, where effective delivery to the brain is crucial for therapeutic efficacy.

In terms of synthetic methods, several approaches have been developed to synthesize N--methyl--oxo--(pyridin--yl)--dihydroquinolin--ylthiophene--carboxamide. These methods typically involve multistep reactions starting from readily available starting materials. The synthesis process can be optimized to achieve high yields and purity, making it feasible for large-scale production.

The safety profile of N--methyl--oxo--(pyridin--yl)--dihydroquinolin--ylthiophene--carboxamide has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally safe at therapeutic doses, with no significant adverse effects observed in preclinical models. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, N--methyl--oxo--(pyridin--yl)--dihydroquinolin--ylthiophene--carboxamide (CAS No. 883964-) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. As ongoing research continues to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for advancing medical treatments and improving patient outcomes.